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Abstract: This document provides detailed application notes and experimental protocols for the

use of Karanal (CAS No. 117933-89-8), a potent, dry, woody-amber fragrance ingredient, in

various formulation studies. It is intended for researchers, scientists, and professionals in the

fragrance and consumer product development industries. The information compiled herein

covers the physicochemical properties, olfactory profile, performance data, and stability of

Karanal, along with standardized protocols for its evaluation.

1. Introduction

Karanal, chemically known as 2-(2,4-Dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-

methylpropyl)-1,3-dioxane, is a synthetic aroma chemical developed by Givaudan.[1][2] It is

highly valued for its powerful and radiant dry, woody-amber character, exceptional substantivity,

and long-lasting tenacity.[1][3] These properties make it a key component in fine fragrances,

particularly masculine compositions, and a high-performance ingredient in functional products

such as soaps, detergents, shampoos, and fabric conditioners.[2][4] Its stability in a wide pH

range further enhances its utility in various product bases.[1]

Regulatory Note: As of 2023, Karanal has been identified as a Substance of Very High

Concern (SVHC) by the European Chemicals Agency (ECHA), and its use in cosmetic products

placed on the European Union market has been restricted.[5][6] Givaudan has also begun

phasing out its internal use due to evolving regulatory and environmental trends.[1]

Researchers and formulators should consult the latest regional and international regulations,

such as IFRA standards, before use in new developments.[1]
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Quantitative Data Summary
The following tables summarize the key quantitative and qualitative data for Karanal,
facilitating easy comparison and reference.

Table 1: Physicochemical Properties of Karanal

Property Value Reference(s)

CAS Number 117933-89-8 [1][7][8]

Chemical Name

2-(2,4-Dimethyl-3-cyclohexen-

1-yl)-5-methyl-5-(1-

methylpropyl)-1,3-dioxane

[1][2]

Molecular Formula C₁₇H₃₀O₂ [1][7]

Molecular Weight 266.42 g/mol [7]

Appearance
Colorless to pale yellow clear

liquid
[1][2][9]

Specific Gravity 0.959 - 0.965 @ 25°C [4]

Refractive Index 1.478 - 1.484 @ 20°C [7]

Boiling Point ~300 - 329.9°C [7][8]

Vapor Pressure 0.00067 - 0.0009 hPa @ 25°C [2][7][9]

Flash Point >93.3°C (>200°F) [4][7]

Log P (o/w) 5.2 - 6.5 [7][9]

Solubility Soluble in alcohol [10]

Table 2: Olfactory Profile of Karanal
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Parameter Description Reference(s)

Odor Type Dry, Woody, Ambery [1][11]

Odor Description

A powerful, radiant, and

persistent dry woody-amber

note with potential floral (lily-

like) and fruity top nuances.

[1][4][11]

Odor Strength Very high [1]

Tenacity on Blotter Several months [2][9]

Odor Life on Strip 96 hours (reported) [12]

Detection Threshold 2.75 ng/L in air [7]

Recommended Use Level Traces - 2% [1][2][12]

Synergies

Iso E Super®, Ambermax®,

Vertofix Coeur, cedarwood

molecules, lactones, fruity top

notes, Bourgeonal, Methyl

Cedryl Ketone, and musks.

[1][7]

Table 3: Performance and Stability of Karanal in Various Applications
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Application pH Range
Stability/Perfor
mance Rating

Key Attributes Reference(s)

Fine Fragrance

(Alcoholic)
N/A Very Good (9/9)

Core note in

woody-amber

accords

[1][12]

Acid Cleaner 2 Good
Robust pH

stability
[1][9]

Antiperspirant 3.5 Moderate
Potential for

instability
[9]

Fabric

Conditioner
3 Good

Excellent fiber

substantivity
[1][9]

Shampoo 6 Good
Good bloom and

substantivity
[1][9]

APC Cleaner 9 Good
Robust pH

stability
[1][9]

Soap 10 Good
Good bloom

effect
[1][9]

Powder

Detergent
10.5 Good

High-impact

performance
[1][9]

Liquid Bleach 11 Moderate
Mild odor

degradation
[1]

Candles/Incense N/A Good
Good burning

performance
[1][2]

Experimental Protocols
Detailed methodologies for the evaluation of Karanal in fragrance formulations are provided

below. These protocols are designed to ensure standardized and reproducible results.

Protocol for Olfactory Evaluation on Blotter
This protocol assesses the olfactory characteristics of Karanal over time.
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Materials:

Karanal (neat or in dilution, e.g., 10% in ethanol)

Standard fragrance blotter strips (mouillettes)

Pipettes

Blotter stand

Odor-free evaluation area

Procedure:

Preparation: Label blotter strips with the material name, concentration, and date.

Application: Dip the narrow end of a blotter strip into the Karanal solution for 2-3 seconds,

ensuring about 1 cm of the strip is saturated.[13]

Initial Evaluation (Top Notes): Remove the blotter and allow the solvent (if any) to evaporate

for 10-20 seconds. Wave the blotter about 5-10 cm from the nose and inhale gently.[14]

Record initial impressions of the top notes.

Mid-Stage Evaluation (Heart/Body Notes): Place the blotter on a stand in an odor-free, well-

ventilated area. Evaluate the scent at regular intervals (e.g., 10 min, 1 hr, 3 hrs, 6 hrs) to

observe the evolution of the heart/body of the fragrance.[14] Note any changes in character.

Long-Term Evaluation (Base Notes/Tenacity): Continue to evaluate the blotter daily to assess

the dry-down characteristics and overall tenacity. Given Karanal's long tenacity, this may

continue for weeks or months.[2]

Data Recording: For each time point, record detailed odor descriptors, perceived intensity

(e.g., on a 1-5 scale), and any other observations.

Protocol for Stability Testing in a Product Base (e.g.,
Shampoo)
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This protocol evaluates the chemical and olfactory stability of Karanal when incorporated into a

consumer product base.

Materials:

Karanal

Unfragranced shampoo base (pH 6)

Glass beakers and stirring equipment

Airtight glass storage containers

Incubators/ovens and a dark storage area at room temperature

UV light cabinet (optional)[15]

Procedure:

Sample Preparation:

Prepare a batch of shampoo base with a target concentration of Karanal (e.g., 0.5%).

Gently but thoroughly mix Karanal into the base until homogeneous. Avoid excessive

aeration.

Prepare an unfragranced control sample of the same base.

Storage Conditions:

Divide the fragranced shampoo into multiple aliquots in airtight glass containers.

Store the samples under various conditions to simulate shelf-life:[15]

Accelerated Aging: 40°C in an oven.

Room Temperature: 25°C in the dark.

Light Exposure: Room temperature under a controlled UV/daylight source.
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Evaluation Schedule: Evaluate the samples at baseline (T=0) and at specified intervals (e.g.,

1 week, 4 weeks, 8 weeks, 12 weeks).

Evaluation Parameters:

Olfactory: Dispense a small amount of the aged product and evaluate the fragrance for

any changes in character, intensity, or the presence of off-odors compared to the T=0

sample and the room temperature sample.

Physical: Observe and record any changes in the product's physical properties, such as

color, viscosity, or phase separation.[15]

Data Analysis: Compare the results from the different storage conditions to predict the long-

term stability of Karanal in the shampoo base.

Protocol for Substantivity Testing on Fabric
This protocol measures the tenacity and lingering effect of Karanal on fabric after washing.

Materials:

Karanal incorporated into a fabric conditioner base (e.g., at 1.0%)

Standardized fabric swatches (e.g., cotton terry towels)

Laboratory washing machine

Odor-free line for drying

Trained sensory panelists

Procedure:

Washing Cycle:

Place a pre-weighed load of fabric swatches into the washing machine.

Run a standard washing cycle with an unfragranced detergent.
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Add the specified dose of the Karanal-fragranced fabric conditioner during the final rinse

cycle.

Drying:

After the cycle, remove the swatches and hang them to line-dry in a controlled, odor-free

environment.

Sensory Evaluation:

Have trained panelists evaluate the odor intensity of the fabric swatches at different

stages:

Wet Stage: Immediately after removal from the washing machine.

Dry Stage: After 24 hours of line drying.

Post-Dry Stage: At subsequent intervals (e.g., 3 days, 7 days) to assess long-term

substantivity.

Intensity Rating: Panelists should rate the odor intensity on a labeled magnitude scale (e.g.,

0 = no odor, 10 = extremely strong).

Data Analysis: Plot the mean intensity ratings over time to create a substantivity curve for

Karanal on the fabric.

Protocol Outline for Gas Chromatography-Olfactometry
(GC-O)
GC-O is an instrumental technique that uses the human nose as a detector to identify which

compounds in a complex mixture are odor-active.[16][17]

Objective: To identify the specific odor contribution of Karanal within a complete fragrance

formula and to detect any changes after aging.

Instrumentation:

Gas Chromatograph (GC) with a column suitable for fragrance analysis.
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Effluent splitter that directs the column output to both a standard detector (e.g., Mass

Spectrometer, MS) and a heated olfactometry port (sniff port).[18]

Trained human assessor.

Procedure:

Sample Injection: A diluted sample of the fragrance oil (containing Karanal) is injected into

the GC.

Separation: The GC separates the individual volatile components of the fragrance based on

their boiling points and polarity.

Dual Detection:

Olfactometry: A trained assessor sniffs the effluent from the sniff port and records the time,

duration, intensity, and description of every odor detected.[17][19]

MS Detection: Simultaneously, the MS detector records the mass spectrum of each eluting

compound, allowing for chemical identification.[20]

Data Correlation: The olfactogram (a chart of odors detected over time) is aligned with the

chromatogram from the MS. This allows for the direct correlation of a specific odor detected

by the assessor to a specific chemical compound identified by the MS.

Application: This technique can be used to:

Confirm the odor profile of the Karanal peak in the mixture.

Assess if Karanal is masking or enhancing other notes.

Analyze an aged sample to see if any degradation products with off-odors have formed.

Visualizations: Pathways and Workflows
The following diagrams illustrate key conceptual and experimental frameworks relevant to the

study of Karanal.
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Generalized Olfactory Signal Transduction
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Caption: Generalized olfactory signal transduction pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b1171237?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Fragrance Performance Evaluation
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Caption: Workflow for evaluating Karanal's performance.
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Logical Relationships in a Woody-Amber Fragrance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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